Cas no 30924-91-5 (Boc-glu-obzl·dcha)

• Product Name: Boc-glu-obzl·dcha
• CAS No: 30924-91-5
• MF: C₂₉H₄₆N₂O₆
• MW: 518.685348987579
• CID: 2180402
• PubChem ID: 122173510
• Update Time: 2025-06-09

Boc-glu-obzl·dcha Chemical and Physical Properties

Names and Identifiers

• Boc-glu-obzl·dcha
• dicyclohexylamine salt of α-benzyl Boc-glutamate
• Boc-Glu-Obzl.DCHA
• N-cyclohexylcyclohexanamine;(4S)-4-[(2-methylpropan-2-yl)oxycarbonylamino]-5-oxo-5-phenylmethoxypentanoic acid
• dicyclohexylamine (S)-5-(benzyloxy)-4-((tert-butoxycarbonyl)amino)-5-oxopentanoate
• (4S)-5-(benzyloxy)-4-{[(tert-butoxy)carbonyl]amino}-5-oxopentanoic acid; N-cyclohexylcyclohexanamine
• 30924-91-5

• Inchi： 1S/C17H23NO6.C12H23N/c1-17(2,3)24-16(22)18-13(9-10-14(19)20)15(21)23-11-12-7-5-4-6-8-12;1-3-7-11(8-4-1)13-12-9-5-2-6-10-12/h4-8,13H,9-11H2,1-3H3,(H,18,22)(H,19,20);11-13H,1-10H2/t13-;/m0./s1
• InChI Key： XKYXIVNBTCGYSE-ZOWNYOTGSA-N
• SMILES： O(C(N[C@H](C(=O)OCC1C=CC=CC=1)CCC(=O)O)=O)C(C)(C)C.N(C1CCCCC1)C1CCCCC1

Computed Properties

• Exact Mass: 518.33600
• Monoisotopic Mass: 518.33558719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 37
• Rotatable Bond Count: 12
• Complexity: 553
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 114Ų

Experimental Properties

• PSA: 113.96000
• LogP: 6.51110

Additional information on Boc-glu-obzl·dcha

Professional Introduction to Compound with CAS No. 30924-91-5 and Product Name: Boc-glu-obzl·dcha

Compound with the CAS number 30924-91-5 and the product name Boc-glu-obzl·dcha represents a significant advancement in the field of pharmaceutical chemistry and biotechnology. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in drug development and synthetic biology. The combination of the Boc-glu-obzl·dcha moiety with its specific chemical modifications makes it a valuable tool for researchers exploring novel therapeutic strategies.

The Boc-glu-obzl·dcha compound is a derivative of glutamic acid, featuring a protected Boc (tert-butoxycarbonyl) group and an obzyl ester moiety. These structural elements contribute to its stability and reactivity, making it an ideal candidate for use in peptide synthesis and as an intermediate in the development of more complex molecules. The presence of the D-configuration in the side chain further enhances its utility in constructing enantiomerically pure compounds, which are often essential for achieving optimal pharmacological activity.

In recent years, there has been growing interest in the development of novel peptidomimetics and protease inhibitors, areas where compounds like Boc-glu-obzl·dcha play a crucial role. The ability to precisely control the stereochemistry and reactivity of such molecules is paramount for designing drugs that can interact selectively with biological targets. For instance, protease inhibitors are widely used in the treatment of various diseases, including HIV/AIDS and cancer, where their ability to inhibit key enzymatic pathways is critical.

One of the most compelling aspects of Boc-glu-obzl·dcha is its versatility in synthetic applications. The protected Boc group ensures that the compound remains stable under a variety of reaction conditions, while the obzyl ester provides a convenient handle for further functionalization. This makes it an excellent starting point for constructing more complex molecules through sequential reactions such as coupling, hydrolysis, or transesterification. Researchers have leveraged these properties to develop novel drug candidates with improved pharmacokinetic profiles and reduced side effects.

The application of computational chemistry and machine learning has further accelerated the development of compounds like Boc-glu-obzl·dcha. By integrating structural data with predictive models, scientists can rapidly identify promising candidates for experimental validation. This approach has been particularly effective in optimizing peptide-based therapeutics, where subtle changes in structure can significantly impact biological activity. The integration of experimental data with computational insights has led to more efficient drug discovery pipelines, reducing both time-to-market and development costs.

Moreover, the growing emphasis on green chemistry principles has influenced the design and synthesis of compounds such as Boc-glu-obzl·dcha. Researchers are increasingly focused on developing processes that minimize waste and reduce environmental impact. This includes using sustainable solvents, optimizing reaction conditions to maximize yield, and employing catalytic methods that reduce reliance on harsh reagents. Such efforts not only align with regulatory requirements but also contribute to a more sustainable pharmaceutical industry.

The therapeutic potential of derivatives like Boc-glu-obzl·dcha extends beyond protease inhibition. Recent studies have explored their utility in modulating other biological pathways, including neurotransmitter release and immune responses. For example, peptidomimetics based on glutamic acid have shown promise in treating neurological disorders by interacting with specific receptors or enzymes involved in disease pathogenesis. The precise control over stereochemistry allows researchers to fine-tune these interactions, leading to more targeted and effective treatments.

In conclusion, compound with CAS No. 30924-91-5 and product name Boc-glu-obzl·dcha represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a versatile tool for drug development, offering opportunities for designing novel therapeutics with improved efficacy and reduced side effects. The integration of computational methods, sustainable practices, and innovative synthetic strategies continues to drive progress in this field, ensuring that compounds like Boc-glu-obzl·dcha will remain at the forefront of medical research for years to come.